4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95%

• IUPAC Name: 4-(3-carboxyphenyl)-3-methoxybenzoic acid
• InChI: InChI=1S/C15H12O5/c1-20-13-8-11(15(18)19)5-6-12(13)9-3-2-4-10(7-9)14(16)17/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: PLOZAPKWWYTOMN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)O)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C15H12O5
• DSSTOX Substance ID: DTXSID40689898
• Molecular Weight: 272.25 g/mol
• CAS RN: 1261924-11-1

Description

4-(3-Carboxyphenyl)-3-methoxybenzoic acid (4-CPMB) is a chemical compound that is widely used in scientific research and laboratory experiments. It is a white, crystalline solid with a melting point of 99-101 °C, and it has a molecular weight of 252.3 g/mol. 4-CPMB is a valuable compound due to its unique properties, which make it ideal for a variety of applications.

Mechanism of Action

The mechanism of action of 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. It is also believed to act as an antioxidant, which may be beneficial in preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs. In addition, it has been shown to have antioxidant activity, which may be beneficial in preventing oxidative damage to cells.

Advantages and Limitations for Lab Experiments

4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is also stable and non-toxic. In addition, it has a wide range of applications, including as a fluorescent marker, as a substrate for enzyme assays, and as a reagent in chemical synthesis. However, it is important to note that 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% can interfere with the activity of certain enzymes, such as cytochrome P450 enzymes, which can lead to unexpected results.

Future Directions

There are several potential future directions for research on 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95%. These include further studies into its mechanism of action, its effects on biochemical and physiological processes, and its potential applications in drug development. In addition, further research could be conducted into its effects on the metabolism of drugs, as well as its potential toxicity. Finally, there is a need for further studies into the use of 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% as a fluorescent marker and as a reagent in chemical synthesis.

Synthesis Methods

4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% can be synthesized in a three-step process. First, 3-carboxyphenyl-2-methyl-4-methoxybenzoic acid is reacted with sodium hydroxide to form 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95%. The reaction is carried out in an aqueous solution at a temperature of 80 °C. The second step involves the condensation of the 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% with an aromatic aldehyde, such as benzaldehyde, to form a Schiff base. The final step is the reduction of the Schiff base with a reducing agent, such as sodium borohydride, to form 4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95%.

Scientific Research Applications

4-(3-Carboxyphenyl)-3-methoxybenzoic acid, 95% is widely used in scientific research due to its unique properties. It has been used in a variety of applications, including as a fluorescent marker in cell imaging, as a substrate for enzyme assays, and as a reagent in chemical synthesis. It has also been used in the study of drug metabolism and in the development of new drugs.